Cas no 862809-17-4 (3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-17-4
• MF: C₁₉H₁₆N₄O₄
• MW: 364.35474395752
• CID: 6511492
• Update Time: 2025-07-17

3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 3-nitro-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 3-nitro-N-[5-(5,6,7,8-tetrahydro-2-naphthalenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C19H16N4O4/c24-17(14-6-3-7-16(11-14)23(25)26)20-19-22-21-18(27-19)15-9-8-12-4-1-2-5-13(12)10-15/h3,6-11H,1-2,4-5H2,(H,20,22,24)
• InChI Key： XZLZQFKOBOMEMW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3C(=C2)CCCC3)O1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-17-4)

The compound 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-17-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This nitro-substituted benzamide derivative incorporates a 1,3,4-oxadiazole ring, which is known for its bioactivity, and a tetrahydronaphthalene moiety, contributing to its lipophilicity and binding affinity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

One of the key reasons for the growing interest in 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is its potential as a small-molecule inhibitor. The oxadiazole scaffold is frequently employed in medicinal chemistry due to its ability to mimic peptide bonds, making it a valuable building block for designing enzyme inhibitors. Recent studies suggest that this compound may interact with kinase pathways, a hot topic in oncology and autoimmune disease research. Users searching for "oxadiazole-based kinase inhibitors" or "nitrobenzamide derivatives in drug development" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, the preparation of CAS No. 862809-17-4 involves multi-step organic transformations, including cyclocondensation and amide coupling reactions. The tetrahydronaphthalene group enhances the compound's stability and bioavailability, addressing common challenges in drug formulation. This aligns with current industry trends focusing on improved pharmacokinetics and drug-like properties, which are frequently searched terms in pharmaceutical databases and AI-driven research platforms.

Beyond therapeutics, 3-nitro-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide has potential applications in agrochemical innovation. Its structural motifs are being investigated for pesticidal or herbicidal activity, particularly in the context of sustainable crop protection—a major focus area for agricultural researchers. Searches related to "novel heterocyclic agrochemicals" or "nitroaromatic compounds in agriculture" often highlight such derivatives due to their mode of action and environmental persistence profiles.

Analytical characterization of this compound typically employs advanced techniques like HPLC-MS and NMR spectroscopy, which are critical for quality control in industrial settings. The presence of both aromatic nitro and oxadiazole groups creates distinct spectroscopic signatures, making it a useful case study for students and professionals searching for "spectral analysis of nitroheterocycles." Furthermore, computational chemists are leveraging molecular docking studies to predict its interactions with biological targets, a methodology frequently queried in AI-assisted drug design platforms.

In summary, 862809-17-4 represents a compelling example of how multifunctional heterocycles bridge gaps between academic research and industrial applications. Its dual relevance to pharmacology and agrochemistry, combined with its structurally intriguing features, ensures its continued prominence in scientific literature and patent filings. For researchers exploring "structure-activity relationships of oxadiazoles" or "CAS 862809-17-4 applications," this compound offers rich opportunities for innovation and interdisciplinary collaboration.